3-{[(4-ethylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-[(4-ethylphenyl)carbamoyl]-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H15N3O3/c1-3-9-4-6-10(7-5-9)15-13(18)12-11(14(19)20)8-17(2)16-12/h4-8H,3H2,1-2H3,(H,15,18)(H,19,20)
• InChI Key: FRBCXJXFJIAECC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NN(C=C2C(=O)O)C
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

• Pyrazole derivatives, such as 3-{[(4-ethylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid, have attracted significant attention due to their diverse biological activities and potential applications in various fields.

Synthesis Analysis

• The synthesis of related pyrazole derivatives often involves condensation reactions of pyrazole-5-amine derivatives with activated carbonyl groups, as demonstrated in a study by Ghaedi et al. (2015), which resulted in good to excellent yields of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products (Ghaedi et al., 2015).

Molecular Structure Analysis

• Crystal structure analysis is a common method to determine the molecular structure of such compounds. For instance, a study by Minga (2005) on a related compound, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, revealed a monoclinic crystal structure (Minga, 2005).

Chemical Reactions and Properties

• Pyrazole derivatives often participate in a variety of chemical reactions. For example, the reaction between pyrazole-5-amine derivatives and activated carbonyl groups can produce new N-fused heterocycle products, as shown in Ghaedi et al. (2015) (Ghaedi et al., 2015).

Physical Properties Analysis

• The physical properties, such as crystal structure, can be determined using X-ray diffraction methods. The study by Minga (2005) is an example where the crystal parameters were detailed, providing insights into the physical properties of a related pyrazole derivative (Minga, 2005).

Chemical Properties Analysis

• Chemical properties can be inferred from the functional groups present in the molecule and their reactivity. Studies like that by Ghaedi et al. (2015) provide insights into the reactivity of pyrazole derivatives in different chemical environments (Ghaedi et al., 2015).

Scientific Research Applications

Synthesis and Chemical Reactions

• Facile Synthesis of Pyrazolo[3,4-b]pyridine Products : A novel synthesis method for ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine products via condensation of pyrazole-5-amine derivatives and activated carbonyl groups has been developed. This process is useful for preparing new N-fused heterocyclic products in good yields (Ghaedi et al., 2015).

• Synthesis and Structural Diversity of Coordination Polymers : Research into the synthesis and structural diversity of d^10 metal coordination polymers constructed from new semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands has shown interesting properties. These include chiral and achiral coordination polymers with potential applications in materials science (Cheng et al., 2017).

Biological Activities and Material Science

• Antiglaucoma Activity of Pyrazole Derivatives : Pyrazole carboxylic acid derivatives have shown inhibitory effects on carbonic anhydrase isoenzymes, suggesting potential antiglaucoma activity. These derivatives were found to be more potent inhibitors than their parent compounds and are of interest in medicinal chemistry research (Kasımoğulları et al., 2010).

• Pyranopyrazole Derivatives as Corrosion Inhibitors : Pyranopyrazole derivatives have been investigated for their corrosion inhibition properties on mild steel, which is relevant for industrial applications. The study found that these derivatives exhibit high efficiency as corrosion inhibitors, highlighting their potential use in industrial pickling processes (Dohare et al., 2017).